Cas no 32418-09-0 (2(3H)-Benzoxazolone, 4,6-dinitro-)
32418-09-0 structure
Product Name:2(3H)-Benzoxazolone, 4,6-dinitro-
CAS No:32418-09-0
MF:C7H3N3O6
MW:225.115221261978
CID:1455526
PubChem ID:3095227
Update Time:2025-04-20
2(3H)-Benzoxazolone, 4,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, 4,6-dinitro-
- DTXSID801304429
- Oprea1_022108
- 4,6-Dinitro-2(3H)-benzoxazolone
- AKOS002140476
- SY320576
- MFCD00694179
- 32418-09-0
- SCHEMBL21048201
- 4,6-Dinitrobenzoxazol-2(3H)-one
-
- Inchi: 1S/C7H3N3O6/c11-7-8-6-4(10(14)15)1-3(9(12)13)2-5(6)16-7/h1-2H,(H,8,11)
- InChI Key: WOYSNBCUACAGHS-UHFFFAOYSA-N
- SMILES: O1C(NC2C(=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 225.00219
- Monoisotopic Mass: 225.00218482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 124.61
2(3H)-Benzoxazolone, 4,6-dinitro- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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